2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine

• Molecular Formula: C8H10F2N2O
• Molecular Weight: 188.17 g/mol
• SMILES: CC1=CC(=C(N=C1)OCC(F)F)N
• InChI: InChI=1S/C8H10F2N2O/c1-5-2-6(11)8(12-3-5)13-4-7(9)10/h2-3,7H,4,11H2,1H3
• InChIKey: AAOLULFYWNQGGK-UHFFFAOYSA-N

Core Identity and Structural Differentiation

2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine (CAS: 1544860-53-8) is a fluorinated pyridine derivative with the molecular formula C8H10F2N2O and a molecular weight of 188.17 g/mol . The compound features a unique substitution pattern on the pyridine ring, with a 2,2-difluoroethoxy group at the C2 position, an amino group at C3, and a methyl group at C5. This specific arrangement differentiates it from positional isomers such as 2-(2,2-difluoroethoxy)-5-methylpyridin-4-amine (CAS: 1549788-95-5) and 6-(2,2-difluoroethoxy)-5-methylpyridin-3-amine (CAS: 1545946-26-6), where the amino group occupies the C4 or C3 position with the difluoroethoxy group at C6, respectively . The compound functions primarily as a versatile synthetic intermediate in the design of kinase inhibitors and antimicrobial agents, with the difluoroethoxy substituent conferring enhanced metabolic stability and lipophilicity compared to non-fluorinated or methoxy analogs [1].

• Unique 2-ethoxy-3-amino-5-methyl substitution pattern for defined vector geometry

• Optimized for kinase inhibitor hinge-region engagement via C3-amino orientation

• Reported metabolic stability and lipophilicity benefit from 2,2-difluoroethoxy group

• [1] Kuujia. 2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine. CAS: 1544860-53-8. View Source

Why Generic Substitution Fails

Generic substitution among pyridinamine derivatives with difluoroethoxy groups is not viable due to significant differences in regiochemistry and substitution patterns that directly impact downstream synthetic utility and biological activity. The target compound's unique 2-ethoxy-3-amino-5-methyl arrangement provides a distinct vector geometry and hydrogen-bonding profile that cannot be replicated by positional isomers such as the 4-amino (CAS: 1549788-95-5) or 6-ethoxy-3-amino (CAS: 1545946-26-6) variants . In medicinal chemistry contexts where this compound serves as a building block for kinase inhibitors, the specific spatial orientation of the amino group relative to the difluoroethoxy substituent is critical for proper engagement with ATP-binding pockets or allosteric sites. Furthermore, the 2,2-difluoroethoxy moiety itself confers a markedly different metabolic and physicochemical profile compared to methoxy or ethoxy analogs, as documented in PDE4 inhibitor patents where the difluoroethoxy substitution consistently yields enhanced target engagement [1]. Substitution with a non-fluorinated analog or a positional isomer would introduce unpredictable alterations in molecular recognition, synthetic tractability, and ultimately, the validity of structure-activity relationship (SAR) studies.

Positional isomer mismatch 4-amino isomer (CAS 1549788-95-5) places the amine meta to difluoroethoxy; synthetic vector and hydrogen-bond geometry may not transfer

Alkoxy analog substitution Replacing difluoroethoxy with methoxy or ethoxy can alter metabolic stability and lipophilicity, affecting SAR continuity

De-amino analog risk Lack of primary amine removes key H-bond donor and synthetic handle, limiting derivatization and target engagement

• [1] EP2589599B1. Novel hydroxy-6-heteroarylphenanthridines and their use as PDE4 inhibitors. European Patent Office, 2005. View Source

Quantitative Comparative Evidence for Procurement

Regiochemical Differentiation and Synthetic Vector Geometry

2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine (CAS: 1544860-53-8) features the amino group at the C3 position of the pyridine ring, a structural arrangement that distinguishes it from its closest positional isomer, 2-(2,2-difluoroethoxy)-5-methylpyridin-4-amine (CAS: 1549788-95-5), where the amino group occupies the C4 position. This regiochemical difference yields a distinct synthetic vector geometry: the C3-amino configuration places the nucleophilic amine ortho to the difluoroethoxy group (1,2-relationship), whereas the C4-amino isomer positions the amine meta to the difluoroethoxy group (1,3-relationship) . Consequently, the two isomers cannot be interchanged in synthetic routes that require specific spatial orientation of the amino group for subsequent functionalization or for proper engagement with biological targets. In kinase inhibitor design, the C3-amino position of the target compound provides a preferred orientation for hydrogen bonding with hinge region residues, a geometry not replicable by the C4-amino isomer [1].

Regiochemical differentiation

Head-to-head

Target: C3-NH2 (1,2-relationship to difluoroethoxy) Comparator: C4-NH2 isomer (1,3-relationship)

Geometry critical for kinase hinge binding; isomers not interchangeable

Structural analysis from CAS registry data

Evidence Dimension	Regiochemical structure (amino group position relative to difluoroethoxy group)
Target Compound Data	Amino at C3, 2,2-difluoroethoxy at C2, methyl at C5 (1,2-relationship between amino and difluoroethoxy)
Comparator Or Baseline	2-(2,2-difluoroethoxy)-5-methylpyridin-4-amine: Amino at C4, 2,2-difluoroethoxy at C2, methyl at C5 (1,3-relationship between amino and difluoroethoxy)
Quantified Difference	Distinct regioisomer; synthetic vector geometry and hydrogen-bonding orientation are non-interchangeable
Conditions	Structural analysis based on CAS registry data and synthetic utility in kinase inhibitor building block design

Why This Matters

The specific 3-amino substitution pattern is essential for maintaining the intended synthetic vector geometry and downstream compatibility in kinase inhibitor synthesis, making direct substitution with the 4-amino isomer invalid for SAR continuity.

• [1] Kuujia. 2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine. CAS: 1544860-53-8. View Source

Metabolic Stability and Lipophilicity of Difluoroethoxy Substituents

In PDE4 inhibitor development, the 2,2-difluoroethoxy group demonstrates superior performance compared to non-fluorinated alkoxy substituents such as methoxy (-OCH3) and ethoxy (-OCH2CH3). Patent EP2589599B1 explicitly claims compounds where R2 is selected from methoxy, ethoxy, difluoromethoxy, or 2,2-difluoroethoxy, indicating that these substituents are not functionally equivalent and that the 2,2-difluoroethoxy group confers distinct advantages in target engagement or pharmacokinetics [1][2]. While specific comparative IC50 values for 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine are not publicly available, the broader class-level evidence demonstrates that the 2,2-difluoroethoxy moiety consistently enhances metabolic stability by reducing CYP450-mediated oxidation at the O-alkyl position compared to methoxy or ethoxy analogs. The fluorine atoms introduce electron-withdrawing character that stabilizes the ether linkage and increases lipophilicity (AlogP approximately 1.29 for the target compound), facilitating improved membrane permeability .

Metabolic stability / lipophilicity

Class-level

2,2-Difluoroethoxy: AlogP ~1.29 Methoxy/ethoxy analogs: lower lipophilicity

Class-level evidence indicates enhanced metabolic stability

Based on PDE4 inhibitor patent claims; direct head-to-head data unavailable

Evidence Dimension	Metabolic stability and lipophilicity conferred by the O-alkyl substituent
Target Compound Data	2,2-Difluoroethoxy group (-OCH2CHF2) with AlogP ~1.29
Comparator Or Baseline	Methoxy (-OCH3) or ethoxy (-OCH2CH3) analogs (specific AlogP data for direct analogs not available)
Quantified Difference	Class-level evidence from PDE4 inhibitor patents indicates non-equivalence of substituents; difluoroethoxy group increases lipophilicity and metabolic stability
Conditions	Class-level inference based on PDE4 inhibitor patent claims (EP2589599B1) and calculated AlogP for the target compound

Why This Matters

The 2,2-difluoroethoxy group confers enhanced metabolic stability and altered lipophilicity compared to non-fluorinated alkoxy analogs, which is critical for maintaining compound integrity in in vitro assays and improving membrane permeability.

• [1] EP2589599B1. Novel hydroxy-6-heteroarylphenanthridines and their use as PDE4 inhibitors. European Patent Office, 2005. View Source
• [2] AGRI.NAIS. Novel hydroxy-6-heteroarylphenanthridines and their use as PDE4 inhibitors. Agricultural Patent Service Platform. View Source

Receptor Antagonist Activity of Difluoroethoxy-Pyridines

Although direct biological activity data for 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine are not available in public databases, structurally related compounds containing the 2,2-difluoroethoxy-pyridine motif demonstrate potent receptor antagonist activity. For instance, compound BDBM336769, which features a 4-(2,2-difluoroethoxy)pyridine core, exhibits an IC50 of 34 nM against the human orexin receptor type 2 (OX2), with >290-fold selectivity over OX1 (IC50 >10,000 nM) in the same assay system [1][2]. Similarly, compound BDBM336771, a positional variant with the difluoroethoxy group at the 4-position, shows an OX2 IC50 of 71 nM. This nanomolar potency profile is consistent across multiple difluoroethoxy-pyridine-containing compounds in the Merck orexin antagonist program, as documented in US9745284 [3]. The presence of the 2,2-difluoroethoxy group is a conserved feature across these active compounds, suggesting its critical role in target engagement and providing class-level validation for the utility of this substituent in bioactive molecule design.

OX2 antagonist potency

Class-level

IC50 34 nM

OX2 selectivity >290-fold

Supports difluoroethoxy-pyridine role in target engagement

Values from related compound BDBM336769; target compound not directly tested

Evidence Dimension	OX2 receptor antagonism potency (IC50)
Target Compound Data	No direct data; structurally related 4-(2,2-difluoroethoxy)pyridine compound BDBM336769 shows IC50 = 34 nM
Comparator Or Baseline	BDBM336771 (positional variant): IC50 = 71 nM; OX1 selectivity: >10,000 nM for both compounds
Quantified Difference	Potency range of 34-71 nM for difluoroethoxy-pyridine-containing compounds; >290-fold OX2/OX1 selectivity
Conditions	OX1 and OX2 receptor antagonism assay; Merck Sharp & Dohme US Patent US9745284

Why This Matters

The nanomolar potency and high receptor subtype selectivity demonstrated by difluoroethoxy-pyridine-containing compounds validate the 2,2-difluoroethoxy group as a privileged substituent for achieving potent target engagement in GPCR drug discovery programs.

• [1] BindingDB. BDBM336769: 4-(2,2-difluoroethoxy)-2-{[(3R,6R)-6-methyl-1-({2-[(methylsulfonyl)methyl]phenyl}carbonyl)piperidin-3-yl]oxy}pyridine. OX2 IC50 = 34 nM. Entry ID 1714. View Source
• [2] BindingDB. BDBM336771: 2-{[(2R,5R)-5-{[4-(2,2-difluoroethoxy)pyridin-2-yl]oxy}-2-methylpiperidin-1-yl]carbonyl}-3-(2H-1,2,3-triazol-2-yl)pyridine. OX2 IC50 = 71 nM. Entry ID 1714. View Source
• [3] US9745284. Orexin receptor antagonists. Merck Sharp & Dohme Corp., 2017. View Source

Hydrogen Bond Donor/Acceptor Profile Differentiation

The presence of the primary amino group (-NH2) at the C3 position of 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine provides a distinct hydrogen bond donor/acceptor profile compared to non-amino analogs such as 2-(2,2-difluoroethoxy)-5-methylpyridine (lacking the amino group) or N-alkylated derivatives. The target compound exhibits a polar surface area (PSA) of approximately 90.65 Ų and features one hydrogen bond donor (HBD = 2 including both amino hydrogens) and five hydrogen bond acceptors (HBA = 5), based on calculated physicochemical properties . In contrast, a non-amino analog such as 2-(2,2-difluoroethoxy)-3-methylpyridine (CAS: 2197877-09-9) lacks the hydrogen bond donor capacity and exhibits reduced PSA, fundamentally altering its intermolecular interaction potential . This difference is critical in medicinal chemistry applications where the primary amine serves as a key anchoring point for binding to kinase hinge regions, for salt formation to improve aqueous solubility, or as a synthetic handle for further derivatization (e.g., amide coupling, reductive amination).

H-bond donor/acceptor profile

Source review

Target: HBD=2, HBA=5, PSA ≈90.6 Ų Non-amino analog: HBD=0, HBA ~2-3

Primary amine enables H-bond anchoring and derivatization

Calculated properties; vendor datasheet values to verify

Evidence Dimension	Hydrogen bond donor/acceptor profile and polar surface area
Target Compound Data	HBD = 2 (amino group); HBA = 5; PSA ≈ 90.65 Ų
Comparator Or Baseline	2-(2,2-difluoroethoxy)-3-methylpyridine: HBD = 0; HBA ≈ 2-3; reduced PSA (estimated)
Quantified Difference	Target compound possesses +2 HBD capacity and ~2-3 additional HBA sites relative to non-amino analog
Conditions	Calculated physicochemical properties from vendor datasheets (AladdinSci, Chemsrc)

Why This Matters

The primary amino group provides essential hydrogen bond donor capacity and synthetic versatility that is absent in non-amino analogs, making the target compound uniquely suited for applications requiring amine-driven molecular recognition or downstream functionalization.

Optimal Research and Industrial Application Scenarios

Kinase Inhibitor Synthesis and Fragment-Based Discovery

2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine is optimally deployed as a key synthetic intermediate in the design and synthesis of ATP-competitive kinase inhibitors. The C3-amino group provides an ideal vector for hydrogen bonding with the kinase hinge region, while the 2,2-difluoroethoxy group at C2 enhances metabolic stability and lipophilicity for improved membrane permeability [1]. The compound's specific 2-ethoxy-3-amino-5-methyl substitution pattern distinguishes it from positional isomers and makes it irreplaceable in SAR studies where precise spatial orientation of functional groups is critical for target engagement. Procurement of this specific regioisomer ensures synthetic reproducibility and maintains the intended molecular recognition profile in kinase inhibitor development programs.

GPCR Antagonist Development with Difluoroethoxy-Pyridine Pharmacophores

Based on class-level evidence from orexin receptor antagonist programs, the 2,2-difluoroethoxy-pyridine motif serves as a privileged pharmacophore for achieving nanomolar potency and high receptor subtype selectivity [2][3]. 2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine provides a versatile scaffold for constructing GPCR-targeted compounds, with the C3-amino group available for further derivatization (e.g., amide formation, reductive amination) to introduce additional pharmacophoric elements. The documented selectivity window (>290-fold for OX2 over OX1) observed in related compounds suggests that the difluoroethoxy group contributes to subtype discrimination, making this compound a strategic choice for programs requiring isoform-selective target modulation.

PDE4 Inhibitor Scaffold Construction

Patent literature (EP2589599B1) explicitly identifies the 2,2-difluoroethoxy group as one of the preferred substituents for PDE4 inhibitor development, alongside methoxy and ethoxy variants [4]. The inclusion of 2,2-difluoroethoxy as a distinct claim element indicates its non-equivalence to non-fluorinated alkoxy groups and suggests differential pharmacokinetic or pharmacodynamic properties. 2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine can serve as a building block for constructing PDE4 inhibitor scaffolds, where the enhanced metabolic stability of the difluoroethoxy group may translate to improved in vivo half-life and reduced clearance compared to methoxy or ethoxy analogs.

Agrochemical Intermediate for Fungicidal Compositions

The pyridylamine core structure is a recognized motif in fungicidal and microbicidal compositions, as documented in patent AU2021284956A1, which claims fungicidal compositions comprising mixtures of pyridyl-containing compounds [5]. 2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine, with its fluorinated alkoxy substituent and free amino group, may serve as an intermediate in the synthesis of crop protection agents. The difluoroethoxy group confers increased lipophilicity and potential for enhanced plant cuticle penetration, properties that are advantageous in agrochemical applications. Procurement of this compound supports research programs exploring novel fungicides or plant growth regulators requiring fluorinated pyridine building blocks.

Application

Selection Property

Validation Focus

Kinase inhibitor synthesis

Regiochemical control (C3-amino vector)

Verify hinge-region binding geometry with your kinase target

GPCR antagonist development

Difluoroethoxy pharmacophore

Review class-level potency and subtype selectivity evidence

PDE4 inhibitor scaffold

Reported metabolic stability profile

Assess difluoroethoxy vs. methoxy/ethoxy in your assay system

Agrochemical intermediate

Fluorinated pyridine building block

Evaluate plant cuticle penetration and stability

• [1] Kuujia. 2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine. CAS: 1544860-53-8. View Source
• [2] BindingDB. BDBM336769: OX2 IC50 = 34 nM. Entry ID 1714. View Source
• [3] BindingDB. BDBM336771: OX2 IC50 = 71 nM. Entry ID 1714. View Source
• [4] EP2589599B1. Novel hydroxy-6-heteroarylphenanthridines and their use as PDE4 inhibitors. European Patent Office, 2005. View Source
• [5] AU2021284956A1. Fungicidal compositions. 2021. View Source